Cas no 2228856-30-0 ({1-(1,2-dimethyl-1H-indol-3-yl)methylcyclopropyl}methanol)

• Product Name: {1-(1,2-dimethyl-1H-indol-3-yl)methylcyclopropyl}methanol
• CAS No: 2228856-30-0
• MF: C₁₅H₁₉NO
• MW: 229.317464113235
• CID: 5974557
• PubChem ID: 165609152
• Update Time: 2025-06-22

{1-(1,2-dimethyl-1H-indol-3-yl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(1,2-dimethyl-1H-indol-3-yl)methylcyclopropyl}methanol
• EN300-1734575
• {1-[(1,2-dimethyl-1H-indol-3-yl)methyl]cyclopropyl}methanol
• 2228856-30-0

• Inchi： 1S/C15H19NO/c1-11-13(9-15(10-17)7-8-15)12-5-3-4-6-14(12)16(11)2/h3-6,17H,7-10H2,1-2H3
• InChI Key： UKXWLTSGMNAHFX-UHFFFAOYSA-N
• SMILES： OCC1(CC2C3C=CC=CC=3N(C)C=2C)CC1

Computed Properties

• Exact Mass: 229.146664230g/mol
• Monoisotopic Mass: 229.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 25.2Ų

Additional information on {1-(1,2-dimethyl-1H-indol-3-yl)methylcyclopropyl}methanol

Comprehensive Overview of {1-(1,2-dimethyl-1H-indol-3-yl)methylcyclopropyl}methanol (CAS No. 2228856-30-0)

The compound {1-(1,2-dimethyl-1H-indol-3-yl)methylcyclopropyl}methanol (CAS No. 2228856-30-0) is a structurally unique organic molecule that has garnered significant interest in pharmaceutical and material science research. Its complex name reflects its intricate molecular architecture, featuring a cyclopropylmethanol core linked to a 1,2-dimethylindole moiety. This combination of functional groups endows the molecule with potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and inflammatory pathways.

Recent advancements in indole chemistry have highlighted the importance of derivatives like {1-(1,2-dimethyl-1H-indol-3-yl)methylcyclopropyl}methanol. Researchers are increasingly exploring its role as a building block for synthesizing more complex molecules. The presence of the methylcyclopropyl group enhances the compound's stability, making it a promising candidate for further modification. This aligns with the growing demand for highly functionalized intermediates in medicinal chemistry, where precision and versatility are paramount.

One of the key areas of interest is the compound's potential in central nervous system (CNS) drug development. The indole scaffold is a common feature in many CNS-active drugs, and the addition of the cyclopropylmethanol group could offer unique pharmacokinetic properties. Scientists are particularly intrigued by its ability to modulate specific neurotransmitter systems, which could lead to breakthroughs in treating conditions like anxiety, depression, and neurodegenerative diseases. This ties into the broader trend of personalized medicine, where tailored molecular designs are crucial for effective treatment.

From a synthetic chemistry perspective, {1-(1,2-dimethyl-1H-indol-3-yl)methylcyclopropyl}methanol presents exciting opportunities. Its synthesis involves multi-step organic reactions, including cyclopropanation and indole functionalization, which are topics of high relevance in modern organic synthesis. The compound's stereochemistry also poses interesting challenges, as the spatial arrangement of its substituents can significantly influence its biological activity. These aspects make it a valuable subject for academic and industrial research, particularly in the context of green chemistry and sustainable synthesis methods.

In the realm of material science, this compound's unique structure could contribute to the development of advanced organic electronic materials. The indole moiety is known for its electron-rich properties, which are essential for designing conductive polymers and light-emitting diodes (LEDs). With the global push toward renewable energy and eco-friendly technologies, researchers are keen to explore how such molecules can enhance the performance of next-generation devices.

Another noteworthy aspect is the compound's potential in flavor and fragrance applications. The methylated indole structure is reminiscent of certain natural aroma compounds, and subtle modifications could yield novel synthetic fragrances. This aligns with the increasing consumer demand for unique and sustainable scent profiles in cosmetics and household products. The cyclopropylmethanol group adds a layer of complexity that could differentiate it from existing ingredients.

For researchers and industry professionals, understanding the physicochemical properties of {1-(1,2-dimethyl-1H-indol-3-yl)methylcyclopropyl}methanol is critical. Its solubility, melting point, and stability under various conditions are essential parameters for practical applications. Recent studies have also focused on its spectroscopic characterization, using techniques like NMR and mass spectrometry to confirm its structure and purity. These details are vital for ensuring reproducibility in both laboratory and industrial settings.

The compound's relevance extends to computational chemistry and molecular modeling. By leveraging density functional theory (DFT) calculations, scientists can predict its electronic properties and reactivity patterns. This computational approach is increasingly popular in drug design, as it allows for rapid screening of potential candidates before costly experimental work. The integration of AI-driven tools in this process further enhances efficiency, reflecting the broader shift toward digital transformation in chemical research.

In conclusion, {1-(1,2-dimethyl-1H-indol-3-yl)methylcyclopropyl}methanol (CAS No. 2228856-30-0) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications—from pharmaceutical development to advanced materials—highlight its versatility and potential for innovation. As research continues to uncover new uses for this compound, it is poised to play a significant role in addressing some of the most pressing challenges in science and technology today.